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For researchers, scientists, and professionals in drug development, the integrity and reliability

of fluid handling components are paramount. In long-term peristaltic pumping, the choice of

tubing can significantly impact process efficiency, product purity, and ultimately, patient safety.

This guide provides an objective comparison of C-Flex® thermoplastic elastomer (TPE) tubing

with alternative materials, focusing on critical performance parameters: pump life durability,

spallation, and extractables and leachables. The information presented is supported by

available experimental data to facilitate informed decision-making in biopharmaceutical

applications.

Performance at a Glance: C-Flex® vs. Alternatives
The following tables summarize the performance of C-Flex® tubing in comparison to other

commonly used materials in biopharmaceutical long-term pumping applications.

Table 1: Comparative Pump Life Performance
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Tubing Material Test Conditions
Average Pump Life
(Hours to Failure)

Source

C-Flex® 374 (Non-

sterile)

Masterflex I/P pump,

450 RPM
34.3 [1]

C-Flex® 374 (Gamma

Irradiated)

Masterflex I/P pump,

450 RPM
45.0 [1]

BioFlex® TPE (Non-

sterile)

Masterflex I/P pump,

450 RPM
> 59.5 (no failure) [1]

BioFlex® TPE

(Gamma Irradiated)

Masterflex I/P pump,

450 RPM
> 67.5 (no failure) [1]

C-Flex® 072

3-roller pump head,

300 RPM, 10 psi back

pressure

Data not quantified in

hours, noted for

"prolonged pump life"

[1]

Tuflux® TPE

(Autoclaved)

Watson Marlow 720

series pump, > 300

RPM

~175 [2]

Tuflux® TPE (Gamma

Irradiated)

Watson Marlow 720

series pump, > 300

RPM

~150 [2]

C-Flex® 374

(Autoclaved)

Watson Marlow 720

series pump, > 300

RPM

~125 [2]

C-Flex® 374 (Gamma

Irradiated)

Watson Marlow 720

series pump, > 300

RPM

~100 [2]

Repligen TPE
Masterflex® I/P and

L/S pumps, 600 RPM
> 96 (no failure) [3]

C-Flex® 374
Masterflex® I/P and

L/S pumps, 600 RPM
< 96 [3]

Table 2: Spallation Characteristics
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Tubing Material
Spallation Performance
Summary

Source

C-Flex® ULTRA

Claims lower spallation than

other TPEs and silicone

formulations.

Silicone
Prone to damage and

shedding of particulates.
[4][5]

Tygon®
Prone to damage and

shedding of particulates.
[4][5]

PharmaPure®

Exhibits extremely low rates of

spallation compared to silicone

and other alternatives.

[6]

Puri-Flex™
Offers lower spallation than

silicone.
[7]

Table 3: Extractables and Leachables Profile
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Tubing Material
Extractables and
Leachables Profile
Summary

Source

C-Flex® 374

Main organic content includes

hydrocarbons and related

extractables from polyolefins,

derived from natural paraffin-

based hydrocarbons.

[2]

Tuflux® TPE

Main organic content includes

hydrocarbons and related

extractables from polyolefins,

derived from well-defined

synthetic hydrocarbons.

Overall extractable profiles are

considered comparable to C-

Flex® 374.

[2]

Silicone (Platinum-cured)
Offers high purity with a low

Extractable/Leachable profile.
[8]

Silicone (Peroxide-cured)

A potential leachable is the

peroxide catalyst (2-4

dichlorobenzoyl acid).

[8]

Experimental Protocols
Understanding the methodologies behind the performance data is crucial for its correct

interpretation. Below are generalized experimental protocols for key performance tests based

on industry practices.

Pump Life Testing

The objective of pump life testing is to determine the durability of tubing under continuous

peristaltic pump operation.

Apparatus: A peristaltic pump (e.g., Masterflex® I/P or L/S, Watson Marlow) with a specified

pump head and number of rollers.
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Tubing Samples: Tubing of a specific internal diameter (ID) and outer diameter (OD) is used.

Samples may be tested as non-sterile, gamma-irradiated, or autoclaved.

Procedure:

The tubing is installed in the peristaltic pump head according to the manufacturer's

instructions.

A fluid, typically water or a buffer solution, is continuously pumped through the tubing at a

set flow rate (RPM) and often against a defined back pressure.

The test is run continuously until the tubing fails, which is typically characterized by rupture

or leaking.

The time to failure is recorded in hours.

Spallation Testing

Spallation testing quantifies the shedding of particulate matter from the inner surface of the

tubing during pumping.

Apparatus: A peristaltic pump, a particle counter, and a fluid circulation loop.

Procedure:

A closed loop is created with the test tubing installed in the peristaltic pump.

A clean fluid (e.g., deionized water) is circulated through the loop for a predetermined

duration.

Samples of the fluid are taken at specified time intervals.

The samples are analyzed using a particle counter to determine the number and size of

shed particles.

The results are often reported as the number of particles per unit volume of fluid.

Extractables and Leachables (E&L) Testing
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E&L studies are conducted to identify and quantify chemical compounds that may migrate from

the tubing into the process fluid.

Extractables Study:

The tubing is exposed to a range of solvents with varying polarities (e.g., ethanol, water,

hexane) under exaggerated conditions of time and temperature. This is designed to

extract a wide range of potential leachables.

The resulting extracts are analyzed using various analytical techniques, such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS), to identify and quantify the extracted compounds.

Leachables Study:

The tubing is exposed to the actual drug product or a placebo under normal process

conditions (time and temperature).

Samples of the drug product are collected at different time points.

These samples are then analyzed to identify and quantify any compounds that have

leached from the tubing into the product.

Visualizing the Workflow
To better illustrate the testing processes, the following diagrams, created using the DOT

language, outline the typical experimental workflows.
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Caption: Workflow for Peristaltic Pump Life Testing.
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Caption: Workflow for Tubing Spallation Analysis.
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Caption: Workflow for Extractables and Leachables Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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